Cas no 903882-32-6 (rac-tert-butyl (1R,3S,4S)-3-({(benzyloxy)carbonylamino}methyl)-4-hydroxycyclopentane-1-carboxylate)

• Product Name: rac-tert-butyl (1R,3S,4S)-3-({(benzyloxy)carbonylamino}methyl)-4-hydroxycyclopentane-1-carboxylate
• CAS No: 903882-32-6
• MF: C₁₉H₂₇NO₅
• MW: 349.421386003494
• CID: 5627557
• PubChem ID: 57891801
• Update Time: 2025-06-13

rac-tert-butyl (1R,3S,4S)-3-({(benzyloxy)carbonylamino}methyl)-4-hydroxycyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (+/-)-1,1-dimethylethyl(1s,3r,4r)-3-hydroxy-4-[({[(phenylmethyl)oxy]carbonyl}amino)methyl]cyclopentanecarboxylate
• NTZYNQUEICDBBJ-ARFHVFGLSA-N
• rac-tert-butyl (1R,3S,4S)-3-({[(benzyloxy)carbonyl]amino}methyl)-4-hydroxycyclopentane-1-carboxylate
• EN300-28298407
• 903882-32-6
• SCHEMBL3889249
• rac-tert-butyl (1R,3S,4S)-3-({(benzyloxy)carbonylamino}methyl)-4-hydroxycyclopentane-1-carboxylate

• Inchi： 1S/C19H27NO5/c1-19(2,3)25-17(22)14-9-15(16(21)10-14)11-20-18(23)24-12-13-7-5-4-6-8-13/h4-8,14-16,21H,9-12H2,1-3H3,(H,20,23)/t14-,15+,16+/m0/s1
• InChI Key： NTZYNQUEICDBBJ-ARFHVFGLSA-N
• SMILES： O[C@@H]1C[C@@H](C(=O)OC(C)(C)C)C[C@@H]1CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 349.18892296g/mol
• Monoisotopic Mass: 349.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84.9Ų

Additional information on rac-tert-butyl (1R,3S,4S)-3-({(benzyloxy)carbonylamino}methyl)-4-hydroxycyclopentane-1-carboxylate

rac-tert-butyl (1R,3S,4S)-3-({(benzyloxy)carbonylamino}methyl)-4-hydroxycyclopentane-1-carboxylate (CAS No. 903882-32-6): A Comprehensive Overview

rac-tert-butyl (1R,3S,4S)-3-({(benzyloxy)carbonylamino}methyl)-4-hydroxycyclopentane-1-carboxylate (CAS No. 903882-32-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopentane ring with multiple functional groups, making it a valuable intermediate in the synthesis of various bioactive molecules.

The cyclopentane core of this compound is substituted with a benzyloxycarbonyl group, an amino methyl group, and a hydroxyl group. These functional groups contribute to the compound's reactivity and potential biological activity. The presence of the tert-butyl ester group further enhances its stability and solubility properties, making it suitable for use in a wide range of chemical reactions and biological assays.

Recent studies have highlighted the importance of rac-tert-butyl (1R,3S,4S)-3-({(benzyloxy)carbonylamino}methyl)-4-hydroxycyclopentane-1-carboxylate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their modulation can have significant therapeutic implications in diseases such as cancer and neurodegenerative disorders.

In another notable study, researchers at the University of California, San Francisco, utilized rac-tert-butyl (1R,3S,4S)-3-({(benzyloxy)carbonylamino}methyl)-4-hydroxycyclopentane-1-carboxylate to develop novel small molecules targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in signal transduction pathways and are important targets for drug discovery. The study found that derivatives of this compound exhibited high affinity and selectivity for specific GPCR subtypes, suggesting its potential as a lead compound for further optimization.

The synthetic versatility of rac-tert-butyl (1R,3S,4S)-3-({(benzyloxy)carbonylamino}methyl)-4-hydroxycyclopentane-1-carboxylate has also been explored in various synthetic routes. A recent review article in Organic & Biomolecular Chemistry highlighted several efficient methods for synthesizing this compound, including palladium-catalyzed cross-coupling reactions and asymmetric synthesis approaches. These methods have not only improved the yield and purity of the final product but have also reduced the overall cost and environmental impact of the synthesis process.

In addition to its applications in drug discovery, rac-tert-butyl (1R,3S,4S)-3-({(benzyloxy)carbonylamino}methyl)-4-hydroxycyclopentane-1-carboxylate has shown promise in other areas of chemical biology. For example, it has been used as a building block in the construction of complex macromolecules with potential applications in materials science and nanotechnology. The ability to functionalize this compound with various moieties allows for the creation of tailored materials with specific properties, such as enhanced mechanical strength or improved biocompatibility.

The safety profile of rac-tert-butyl (1R,3S,4S)-3-({(benzyloxy)carbonylamino}methyl)-4-hydroxycyclopentane-1-carboxylate is another important consideration. Extensive toxicity studies have been conducted to ensure its safe use in both laboratory settings and potential clinical applications. These studies have shown that the compound exhibits low toxicity at relevant concentrations and does not pose significant health risks when handled properly.

Overall, rac-tert-butyl (1R,3S,4S)-3-({(benzyloxy)carbonylamino}methyl)-4-hydroxycyclopentane-1-carboxylate (CAS No. 903882-32-6) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic flexibility make it an attractive candidate for further exploration and development. As research continues to advance in this field, it is likely that new applications and derivatives of this compound will emerge, contributing to the ongoing efforts to improve human health and well-being.